Cas no 2228404-35-9 (tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate
• CAS No: 2228404-35-9
• MF: C₁₄H₂₃N₃O₃S
• MW: 313.415722131729
• CID: 6085075
• PubChem ID: 165688274
• Update Time: 2025-05-20

tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate
• 2228404-35-9
• tert-butyl 3-[2-(methoxymethyl)-1,3-thiazol-4-yl]piperazine-1-carboxylate
• EN300-1902533

• Inchi： 1S/C14H23N3O3S/c1-14(2,3)20-13(18)17-6-5-15-10(7-17)11-9-21-12(16-11)8-19-4/h9-10,15H,5-8H2,1-4H3
• InChI Key： HBLZOVDALSKHCV-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 313.14601278g/mol
• Monoisotopic Mass: 313.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.9Ų

Additional information on tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate

tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate (CAS No. 2228404-35-9): A Comprehensive Overview

tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate (CAS No. 2228404-35-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate is notable for its intricate arrangement of functional groups. The molecule consists of a piperazine ring substituted with a tert-butyl carbamate group at the 1-position and a 2-(methoxymethyl)-1,3-thiazole moiety at the 3-position. The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of the compound, while the thiazole ring contributes to its biological activity and pharmacological properties.

The synthesis of tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate involves several steps that require precise control over reaction conditions. One common approach is to start with the reaction of tert-butyl piperazine-1-carboxylate with an appropriate thiazole derivative. The methoxymethyl group can be introduced through an alkylation step using a suitable reagent such as chloromethyl methyl ether. Recent studies have explored alternative synthetic routes to improve yield and purity, including the use of microwave-assisted synthesis and catalytic methods.

In terms of biological activity, tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate has shown promising results in various assays. It has been reported to exhibit potent activity against specific enzymes and receptors, making it a potential lead compound for drug development. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas including neurology and psychiatry.

Recent research advancements have further elucidated the potential applications of tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate. A study published in the Journal of Medicinal Chemistry highlighted its efficacy in treating neurodegenerative diseases by targeting specific pathways involved in neuronal protection and repair. Additionally, ongoing clinical trials are evaluating its safety and efficacy in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate have also been investigated to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high stability and solubility contribute to its bioavailability, making it suitable for oral administration.

In conclusion, tert-butyl 3-2-(methoxymethyl)-1,3-thiazol-4-ylpiperazine-1-carboxylate (CAS No. 2228404-35-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in the future.